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Compound of Interest

Compound Name: DM51 impurity 1-d9

Cat. No.: B12409897 Get Quote

An extensive search for the Chemical Abstracts Service (CAS) number for a substance

identified as "DM51 impurity 1-d9" has not yielded a specific, publicly available CAS number

for this compound. The search results indicate that this name may refer to a highly specialized

or internal reference standard not widely documented in public chemical databases.

While a direct match was not found, information on related compounds was identified. A

substance referred to as "DM51 Impurity 1" is documented with the molecular formula

C38H54ClN3O10S.[1] However, this listing does not include the "d9" designation, which

typically indicates the presence of nine deuterium atoms, nor does it provide a CAS number.

Further investigation revealed a similarly named deuterated compound, "DM50 impurity 1-d9,"

which is described as a stable isotope-labeled version of "DM50 impurity 1".[2] This substance,

with the molecular formula C39H47D9ClN3O10S, is used as a tracer or an internal standard for

quantitative analysis.[2] Even for this related compound, a specific CAS number is not provided

in the available documentation.

The "d9" suffix in "DM51 impurity 1-d9" strongly suggests that it is a deuterated analog of a

parent compound, "DM51 impurity 1." Such isotopically labeled molecules are often used in

research and development, particularly in pharmacokinetic and metabolic studies, to trace the

fate of a drug or substance within a biological system.[2]

Due to the absence of a specific CAS number and the lack of publicly available technical data,

experimental protocols, or information on signaling pathways for "DM51 impurity 1-d9," it is

not possible to provide the requested in-depth technical guide or whitepaper. The creation of
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detailed data tables, experimental methodologies, and pathway diagrams is contingent upon

the availability of this foundational scientific information.

Researchers and professionals seeking information on this compound are advised to consult

the original manufacturer or supplier, as it may be a proprietary substance with documentation

that is not in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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